Cas no 1125-88-8 (Benzaldehyde dimethyl acetal)

• Product Name: Benzaldehyde dimethyl acetal
• CAS No: 1125-88-8
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00008491
• CID: 40851
• PubChem ID: 62375
• Update Time: 2025-10-29

Benzaldehyde dimethyl acetal Chemical and Physical Properties

Names and Identifiers

• (Dimethoxymethyl)benzene
• Benzaldehyde dimethyl acetal
• dimethoxymethylbenzene
• α,α-Dimethoxytoluene
• Dimethoxytoluene

• MDL： MFCD00008491
• Inchi： 1S/C9H12O2/c1-10-9(11-2)8-6-4-3-5-7-8/h3-7,9H,1-2H3
• InChI Key： HEVMDQBCAHEHDY-UHFFFAOYSA-N
• SMILES： COC(C1C=CC=CC=1)OC
• BRN： 2044501

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.014 g/mL at 25 °C(lit.)
• Melting Point: 87-89 C
• Boiling Point: 87-89 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.493(lit.)
• Water Partition Coefficient: decomposition
• PSA: 18.46000
• LogP: 1.97800
• Solubility: reaction
• FEMA: 2128
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.5±0.3 mmHg at 25°C

Benzaldehyde dimethyl acetal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3271
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：CU5774000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzaldehyde dimethyl acetal

Benzaldehyde Dimethyl Acetal (CAS No. 1125-88-8): Properties, Applications, and Market Insights

Benzaldehyde dimethyl acetal (CAS No. 1125-88-8) is a versatile organic compound widely used in the fragrance, flavor, and pharmaceutical industries. Known for its pleasant aromatic properties, this acetal derivative of benzaldehyde is valued for its stability and unique chemical characteristics. In this comprehensive guide, we explore the properties of benzaldehyde dimethyl acetal, its industrial applications, and emerging trends in its usage.

The chemical formula of benzaldehyde dimethyl acetal is C9H12O2, and it is classified as an acetal, a functional group derived from aldehydes. This compound is particularly notable for its role as a flavor and fragrance ingredient, often used to impart almond-like or fruity notes in perfumes and food products. Its stability under various conditions makes it a preferred choice over benzaldehyde in certain applications.

One of the key advantages of benzaldehyde dimethyl acetal is its resistance to oxidation, which enhances its shelf life compared to its parent compound, benzaldehyde. This property is crucial in industries where long-term stability is required, such as in cosmetic formulations and food additives. Recent trends in the green chemistry movement have also highlighted its potential as a safer alternative in sustainable product development.

In the pharmaceutical sector, benzaldehyde dimethyl acetal serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its role in drug development has gained attention, particularly in the creation of novel therapeutic agents. Researchers are exploring its use in controlled-release formulations, leveraging its unique chemical properties to improve drug delivery systems.

The global market for benzaldehyde dimethyl acetal is experiencing steady growth, driven by increasing demand from the flavor and fragrance industry. With consumers showing a growing preference for natural and synthetic aroma compounds, this acetal derivative is positioned as a valuable ingredient in both segments. Market analysts predict a compound annual growth rate (CAGR) of 4-6% over the next five years, with Asia-Pacific emerging as a key consumption region.

From a technical perspective, benzaldehyde dimethyl acetal exhibits excellent solubility in common organic solvents, making it highly versatile in formulation chemistry. Its physical and chemical properties have been extensively studied, with recent research focusing on its potential applications in advanced material science. These studies explore its use in polymer modification and specialty coatings, opening new avenues for industrial application.

Quality control is paramount when working with benzaldehyde dimethyl acetal, particularly for food and pharmaceutical applications. Manufacturers adhere to strict purity standards, typically requiring ≥98% purity for most industrial uses. Advanced analytical techniques such as GC-MS and HPLC are employed to ensure product consistency and meet regulatory requirements across different markets.

Environmental considerations are increasingly important in the production and use of benzaldehyde dimethyl acetal. The compound's biodegradability profile and low ecotoxicity make it an attractive option for formulators seeking environmentally friendly ingredients. Recent life cycle assessment studies have provided valuable data supporting its sustainable credentials in various applications.

Innovation in benzaldehyde dimethyl acetal applications continues to evolve, with recent patents highlighting novel uses in electronic materials and specialty chemicals. These developments reflect the compound's versatility and potential beyond traditional uses. Industry experts recommend staying informed about these emerging applications to fully leverage the compound's capabilities.

For researchers and industry professionals seeking detailed technical information about benzaldehyde dimethyl acetal, numerous peer-reviewed studies and technical datasheets are available. These resources provide in-depth analysis of its spectroscopic properties, reaction mechanisms, and formulation compatibility, serving as valuable references for product development and quality assurance processes.

In conclusion, benzaldehyde dimethyl acetal (CAS No. 1125-88-8) represents a significant compound with diverse industrial applications. Its unique properties, ranging from fragrance enhancement to pharmaceutical intermediate uses, make it an indispensable material in modern chemistry. As research continues to uncover new applications and market demand grows, this compound is poised to maintain its importance in various sectors of the chemical industry.